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Compound of Interest

Compound Name: 2-Methoxyphenothiazine

Cat. No.: B126182

Abstract

This document provides a detailed protocol for the purification of 2-Methoxyphenothiazine, a
key intermediate in the synthesis of various pharmaceuticals, via recrystallization.[1] The
protocol outlines solvent selection, the recrystallization procedure, and methods for assessing
purity. This guide is intended for researchers, scientists, and professionals in drug development
to achieve high-purity 2-Methoxyphenothiazine for research and manufacturing purposes.

Introduction

2-Methoxyphenothiazine is a crucial heterocyclic compound widely used as an intermediate
in the synthesis of antipsychotic drugs such as Levomepromazine and Methotrimeprazine.[1]
The purity of this intermediate is paramount to ensure the quality, safety, and efficacy of the
final active pharmaceutical ingredient (API). Recrystallization is a robust and widely employed
technique for the purification of solid organic compounds. The principle of this method relies on
the differential solubility of the compound and its impurities in a suitable solvent at different
temperatures. By dissolving the impure solid in a hot solvent and allowing it to cool, the desired
compound crystallizes out in a purer form, leaving the impurities dissolved in the mother liquor.
This application note details a reproducible recrystallization protocol for 2-
Methoxyphenothiazine, leading to a significant enhancement in its purity.

Physicochemical Properties
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A summary of the key physicochemical properties of 2-Methoxyphenothiazine is presented in
the table below. The melting point is a critical indicator of purity, with a sharp melting range
close to the literature value suggesting a high-purity sample.

Property Value Reference
Molecular Formula C13H11NOS [2]
Molecular Weight 229.3 g/mol [2]
Appearance Yellow or pale gray solid [3]

Melting Point 185-188 °C [2][4]

Slightly soluble in DMSO and
Solubili Methanol.[2] Soluble in hot
olubili
Y cyclohexane, benzene,

toluene, and dichloroethane.

' . > 97% (HPLC), with some
Purity (Commercial) _ _ [4][5]
suppliers offering = 99.0%

Experimental Protocol: Recrystallization of 2-
Methoxyphenothiazine

This protocol provides a general procedure for the recrystallization of 2-
Methoxyphenothiazine. The choice of solvent can be optimized based on the nature of the
impurities present. Solvents such as cyclohexane, benzene, toluene, and dichloroethane have
been shown to be effective.[5]

3.1. Materials and Equipment

Crude 2-Methoxyphenothiazine

Recrystallization solvent (e.g., Cyclohexane, Toluene, or Benzene)

Erlenmeyer flask

Heating mantle or hot plate with a water/oil bath
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e Condenser

e Buchner funnel and flask

o Filter paper

e Vacuum source

e Spatula

e Glass stirring rod

¢ Drying oven or desiccator

3.2. Recrystallization Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Impure 2-Methoxyphenothiazine

Dissolve in
Minimal Hot Solvent

Slow Cooling

Formation of Impurities Remain in
Pure Crystals Mother Liquor

Filtration

Pure 2-Methoxyphenothiazine Mother Liquor
(Solid) (Liquid Waste)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b126182?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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